Cas no 1217790-09-4 ((1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1217790-09-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD09040740
• CID: 4563441
• PubChem ID: 25323735
• Update Time: 2025-05-22

(1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Trans-3-Exo-((Tert-Butoxycarbonyl)Amino)Bicyclo[2.2.1]Heptane-2-Endo-Carboxylic Acid
• Trans-3-Exo-((Tert-Butoxycarbonyl)Amino)Bicyclo[2.2.1]Heptane-2-Endo-Carboxylic Acid(WX120682)
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2R,3R,4S)-rel-
• rel-(1R,2R,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid
• (1R,2R,3R,4S)-3-{[(tert-butoxy)carbonyl]amino}bicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2R,3R,4S)-
• (1R,2S,3R,4S)-3-((tert-Butoxycarbonyl)amino)bicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylicacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-,(1R,2R,3R,4S)-
• 1217790-09-4
• (1R,2R,3R,4S)-3-[(tert-butoxycarbonyl)amino]bicyclo[2.2.1]heptane-2-carboxylic acid
• BS-41944
• 1486477-60-4
• CS-0037931

• MDL： MFCD09040740
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9-,10-/m1/s1
• InChI Key： BWIMUIWFDXMFLE-UTINFBMNSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@@H](NC(OC(C)(C)C)=O)[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid

Comprehensive Guide to (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1217790-09-4)

The compound (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid (CAS 1217790-09-4) represents a sophisticated bicyclic structure with significant potential in pharmaceutical and organic synthesis applications. As researchers increasingly explore bicyclo[2.2.1]heptane derivatives for their unique spatial configuration and biological activity, this particular carboxylic acid derivative has garnered attention in medicinal chemistry circles.

Chemically classified as a bridged bicyclic compound, this molecule features a tert-butoxycarbonyl (Boc) protected amine group at the 3-position and a carboxylic acid functionality at the 2-position of the norbornane skeleton. The specific (1R,2R,3R,4S) stereochemistry imparts distinct three-dimensional characteristics that influence its reactivity and potential biological interactions. Current literature suggests such chiral bicyclic building blocks are particularly valuable for designing conformationally constrained pharmacophores.

From a synthetic chemistry perspective, the Boc-protected amino acid moiety makes this compound especially useful for peptide mimetic development. The rigid bicyclo[2.2.1]heptane framework serves as an excellent scaffold for creating spatially defined molecular architectures, addressing growing demand in drug discovery for compounds that can precisely target protein binding sites. Recent studies highlight how such structurally constrained amino acid analogs can improve metabolic stability and bioavailability in therapeutic candidates.

The pharmaceutical applications of 1217790-09-4 extend to multiple research areas, particularly in developing protease inhibitors and receptor modulators. Its carboxylic acid group provides an essential handle for further derivatization, while the Boc-protected amine offers convenient deprotection options for subsequent coupling reactions. These features explain why this chiral bicyclic compound appears frequently in patent literature relating to neurological and anti-inflammatory targets.

Analytical characterization of (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid typically involves advanced techniques including chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity and stereochemical integrity are crucial parameters for research applications, driving demand for reliable synthetic protocols and analytical methods. Recent advancements in asymmetric synthesis have improved access to such enantiomerically pure bicyclic amino acid derivatives.

From a commercial availability standpoint, CAS 1217790-09-4 remains a specialty chemical primarily supplied to pharmaceutical and biotechnology research organizations. Market trends indicate growing interest in such structurally complex chiral building blocks, particularly as drug discovery programs increasingly target challenging biological targets requiring three-dimensionally sophisticated molecules. Current pricing reflects both the synthetic complexity and the value of this enantiomerically pure intermediate in medicinal chemistry.

Storage and handling recommendations for this compound emphasize protection from moisture and maintenance at controlled temperatures to preserve both the Boc group stability and the carboxylic acid functionality. Proper handling procedures ensure the material retains its specified purity and stereochemical integrity throughout its shelf life. Researchers should consult the specific material safety data sheet for detailed handling instructions.

Future research directions for 1217790-09-4 and related compounds likely focus on expanding their utility in drug discovery through innovative synthetic methodologies. The development of more efficient catalytic asymmetric routes to such chiral bicyclic frameworks represents an active area of investigation, as does their application in constrained peptide therapeutics. These advancements align with broader pharmaceutical industry needs for novel molecular scaffolds that can address challenging biological targets.

For synthetic chemists and medicinal researchers, (1R,2R,3R,4S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[2.2.1]heptane-2-carboxylic acid offers a versatile building block with significant potential in drug design. Its unique combination of rigid bicyclic structure, protected amine, and carboxylic acid group provides multiple vectors for structural elaboration, making it particularly valuable for creating targeted molecular architectures. As the pharmaceutical industry continues to explore three-dimensional molecular diversity, compounds like CAS 1217790-09-4 will likely see expanded applications in therapeutic development programs.